Cas no 1332965-98-6 (1,2-Benzenedicarboxylic Acid 1-(7-Hydroxy-4-methyloctyl) Ester-d4(Mixture of Diastereomers))

• Product Name: 1,2-Benzenedicarboxylic Acid 1-(7-Hydroxy-4-methyloctyl) Ester-d4(Mixture of Diastereomers)
• CAS No: 1332965-98-6
• MF: C₁₇H₂₄O₅
• MW: 312.394112586975
• CID: 4674669
• Update Time: 2024-11-04

1,2-Benzenedicarboxylic Acid 1-(7-Hydroxy-4-methyloctyl) Ester-d4(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic Acid 1-(7-Hydroxy-4-methyloctyl) Ester-d4
• 2,3,4,5-Tetradeuterio-6-(7-hydroxy-4-methyloctoxy)carbonylbenzoic acid
• 1,2-Benzenedicarboxylic Acid 1-(7-Hydroxy-4-methyloctyl) Ester-d4(Mixture of Diastereomers)

• Inchi： 1S/C17H24O5/c1-12(9-10-13(2)18)6-5-11-22-17(21)15-8-4-3-7-14(15)16(19)20/h3-4,7-8,12-13,18H,5-6,9-11H2,1-2H3,(H,19,20)/i3D,4D,7D,8D
• InChI Key： RWCHSWLUPRJYEX-KNIGXJNHSA-N
• SMILES： OC(C)CCC(C)CCCOC(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 355
• XLogP3: 3.9
• Topological Polar Surface Area: 83.8